Cas no 1909347-91-6 (1,1,1-trifluorohex-5-en-3-amine hydrochloride)

• Product Name: 1,1,1-trifluorohex-5-en-3-amine hydrochloride
• CAS No: 1909347-91-6
• CID: 4629475
• Update Time: 2025-11-05

1,1,1-trifluorohex-5-en-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluorohex-5-en-3-amine hydrochloride

Additional information on 1,1,1-trifluorohex-5-en-3-amine hydrochloride

1,1,1-Trifluorohex-5-en-3-amine Hydrochloride: A Comprehensive Overview

The compound 1,1,1-trifluorohex-5-en-3-amine hydrochloride (CAS No. 1909347-91-6) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to a hexenamine framework. The presence of the trifluoromethyl group introduces distinct electronic and steric properties, making this compound a valuable tool in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 1,1,1-trifluorohex-5-en-3-amine hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of peptide and small-molecule drug design. The compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and amide bond formations, has further underscored its versatility in organic synthesis.

The structural uniqueness of hexenamine derivatives like this compound lies in their ability to adopt diverse conformations, which can influence their interactions with biological targets. For instance, the double bond in the hexenamine moiety introduces conformational flexibility, enabling the molecule to adapt to various binding sites. This property has been leveraged in the design of inhibitors for enzymes involved in metabolic pathways and signal transduction.

One of the most notable advancements involving 1,1,1-trifluorohex-5-en-3-amine hydrochloride is its application in peptide coupling reactions. The trifluoromethyl group acts as an electron-withdrawing substituent, enhancing the reactivity of the amine group under specific reaction conditions. This makes it an ideal candidate for synthesizing peptide-based drugs with improved pharmacokinetic profiles.

Moreover, the compound has been investigated for its potential in materials science. Its unique electronic properties make it a promising candidate for applications in organic electronics and optoelectronics. Researchers have explored its use as a building block for constructing functional materials with tailored electronic characteristics.

In terms of synthesis, 1,1,1-trifluorohex-5-en-3-amine hydrochloride can be prepared via a variety of methods, including alkylation of amines and subsequent fluorination steps. The choice of synthetic pathway depends on the desired scale and purity of the final product. Recent advancements in catalytic fluorination techniques have further streamlined the synthesis process, making it more efficient and scalable.

The biological evaluation of this compound has revealed interesting insights into its pharmacological properties. Preclinical studies suggest that it exhibits moderate activity against certain enzyme targets, making it a lead compound for further optimization. Its trifluoromethyl group contributes to both its lipophilicity and metabolic stability, which are critical factors for drug candidates.

From an environmental standpoint, hexenamine derivatives like this compound are being studied for their biodegradability and ecological impact. Researchers are exploring green chemistry approaches to minimize waste and improve sustainability during their synthesis and application.

In conclusion, 1,1,1-trifluorohex-5-en-3-amine hydrochloride (CAS No. 1909347-91-6) stands out as a versatile and intriguing chemical entity with broad applications across multiple disciplines. Its unique structure and reactivity make it a valuable asset in drug discovery, organic synthesis, and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in these fields.